Cas no 2228457-01-8 (2-hydroxy-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 2228457-01-8
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 6585991
• PubChem ID: 165833120
• Update Time: 2025-06-28

2-hydroxy-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid
• EN300-1860395
• 2228457-01-8

• Inchi： 1S/C12H12N2O3/c15-10(12(16)17)6-9-7-13-14-11(9)8-4-2-1-3-5-8/h1-5,7,10,15H,6H2,(H,13,14)(H,16,17)
• InChI Key： HGESKKDVMFDWMD-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=NNC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.2Ų

Additional information on 2-hydroxy-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid

2-Hydroxy-3-(3-Phenyl-1H-Pyrazol-4-yl)propanoic Acid: A Promising Compound in Pharmaceutical Research

2-Hydroxy-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 2228457-01-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as HPPPA, belongs to the class of pyrazole derivatives and has shown promising results in various preclinical studies.

The chemical structure of HPPPA is characterized by a hydroxyl group (-OH) and a carboxylic acid group (-COOH) attached to a propionic acid backbone, with a 3-phenyl-1H-pyrazol-4-yl substituent. This combination of functional groups imparts distinct physicochemical properties that make it an attractive candidate for drug development. The hydroxyl group enhances the compound's solubility and reactivity, while the carboxylic acid group contributes to its biological activity and metabolic stability.

Recent studies have focused on the pharmacological properties of HPPPA. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that HPPPA exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that HPPPA could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, HPPPA has shown promise in cancer research. Preclinical studies have indicated that it possesses antiproliferative activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis. These results highlight the potential of HPPPA as a novel anticancer agent.

In addition to its anti-inflammatory and anticancer properties, HPPPA has also been investigated for its neuroprotective effects. Research has shown that it can reduce oxidative stress and protect neurons from damage caused by neurotoxic agents. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of HPPPA is another important aspect of its evaluation. Studies have shown that it has good oral bioavailability and a favorable half-life, which are crucial factors for drug development. Additionally, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, making it suitable for long-term use.

To further validate the therapeutic potential of HPPPA, several clinical trials are currently underway. These trials aim to assess its safety, efficacy, and optimal dosing regimens in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-hydroxy-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 2228457-01-8) is a promising compound with diverse pharmacological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable candidate for further development in pharmaceutical research. As more data from ongoing clinical trials become available, the full therapeutic potential of this compound will likely be realized.